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Compound of Interest

Compound Name: Imbricatoloic acid

Cat. No.: B15591410

Imbricatoloic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imbricatoloic acid, a diterpenoid natural product, has been identified in various plant species,
including the barks of Pinus massoniana Lamb. and the leaves of Juniperus taxifolia.[1] Its
chemical structure and properties suggest potential for further investigation in medicinal
chemistry and drug development. This technical guide provides a detailed overview of the
known physical and chemical properties of Imbricatoloic acid, outlines general experimental
protocols for its study, and explores potential, though not yet fully elucidated, biological
activities and signaling pathways based on related compounds.

Core Physical and Chemical Properties

The quantitative physical and chemical properties of Imbricatoloic acid are summarized in the
table below. These data are essential for its handling, characterization, and potential
derivatization in research and development settings.
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Property Value Source(s)
Molecular Formula C20H3403 [1]
Molecular Weight 322.488 g/mol [1]
CAS Number 6832-60-6 [1]
Melting Point 102-105 °C [1]
Boiling Point (Predicted) 446.7 £ 38.0 °C [1]
Density (Predicted) 1.04 + 0.1 g/cm3 [1]
pKa (Predicted) 4.68 £ 0.60 [1]
LogP (Predicted) 4.64860 [1]
Polar Surface Area (PSA) 57.53 A2 [1]

Experimental Protocols

While specific, detailed experimental protocols for Imbricatoloic acid are not readily available
in the public domain, this section outlines generalized workflows for the isolation, purification,
and characterization of similar natural products. These methodologies can be adapted for the
study of Imbricatoloic acid.

General Workflow for Isolation and Purification

The isolation of Imbricatoloic acid from its natural sources, such as plant bark or leaves,
would typically follow a multi-step extraction and chromatographic purification process. The
following diagram illustrates a logical workflow for this process.
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Caption: Generalized workflow for the isolation and purification of Imbricatoloic acid.
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Structural Characterization Protocols

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules like Imbricatoloic acid.

o Sample Preparation: A purified sample of Imbricatoloic acid (typically 1-5 mg) is dissolved
in an appropriate deuterated solvent (e.g., CDCls, DMSO-ds) in a 5 mm NMR tube.[2]

e 1D NMR: 'H and 3C NMR spectra are acquired to identify the chemical environments of
hydrogen and carbon atoms, respectively.

e 2D NMR: Advanced 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC
(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond
Correlation) are employed to establish connectivity between atoms and build the complete
molecular structure.

Mass spectrometry is used to determine the molecular weight and elemental composition of
Imbricatoloic acid.

o Sample Preparation: A dilute solution of the purified compound is prepared in a suitable
solvent (e.g., methanol, acetonitrile).

« lonization: Electrospray ionization (ESI) or another soft ionization technique is typically used
to generate gas-phase ions of the molecule with minimal fragmentation.

¢ Analysis: High-resolution mass spectrometry (e.g., TOF, Orbitrap) provides an accurate
mass measurement, which can be used to confirm the molecular formula. Tandem mass
spectrometry (MS/MS) can be used to induce fragmentation and provide further structural
information.

Potential Biological Activities and Signaling
Pathways

Direct experimental evidence for the biological activity and mechanism of action of
Imbricatoloic acid is limited. However, studies on structurally related compounds provide a
basis for postulating potential areas of investigation.
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Anti-inflammatory Activity

Several diterpenoid and other organic acids have demonstrated anti-inflammatory properties.
For example, Imbricaric acid, a depside, has been shown to inhibit key enzymes and signaling
pathways in inflammation, including 5-lipoxygenase, microsomal prostaglandin E2 synthase-1,
and NF-kB.[3][4] Ambuic acid has been reported to exert anti-inflammatory effects by blocking
the ERK/INK MAPK signaling pathway.[5] These findings suggest that Imbricatoloic acid
could be a candidate for investigation into its potential anti-inflammatory effects.

Cytotoxic Activity

Various natural product-derived acids have been evaluated for their cytotoxic activity against
cancer cell lines. For instance, mangiferolic acid has shown cytotoxicity against KATO-III
gastric cancer cells.[6] Ursolic acid has been studied for its cytotoxic effects against breast and
colorectal cancer cells.[7] The structural features of Imbricatoloic acid warrant investigation
into its potential cytotoxic and anti-proliferative activities.

The following diagram illustrates the logical relationship between the known information about
Imbricatoloic acid and potential avenues for future research into its biological effects.
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acid.

Conclusion

Imbricatoloic acid is a well-characterized natural product in terms of its fundamental physical
and chemical properties. However, its biological activities and mechanism of action remain
largely unexplored. Based on the activities of structurally similar compounds, Imbricatoloic
acid presents an interesting candidate for further investigation, particularly in the areas of anti-
inflammatory and cytotoxic research. The experimental workflows and research directions
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outlined in this guide provide a framework for future studies aimed at unlocking the therapeutic
potential of this diterpenoid acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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